1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C24H20ClNO4
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C24H20ClNO4/c1-30-18-9-6-8-16(13-18)22(27)14-24(29)19-10-3-5-12-21(19)26(23(24)28)15-17-7-2-4-11-20(17)25/h2-13,29H,14-15H2,1H3
• InChI Key: IPAKNFOGCPKUKU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4Cl)O

Description

1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a compound that belongs to the class of indolones. This compound has been studied extensively due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival. By inhibiting this pathway, this compound can induce apoptosis in cancer cells and prevent the growth of cancer cells. In addition, this compound has been found to activate the caspase pathway, which plays a key role in the induction of apoptosis.
Biochemical and Physiological Effects
Studies have shown that 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has a number of biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase. In addition, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as an anti-cancer agent. This compound has been found to induce apoptosis in cancer cells and inhibit the growth of cancer cells. In addition, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
One limitation of using 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations. In addition, this compound has not been extensively studied in vivo, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to investigate the safety and efficacy of this compound in vivo. Another direction is to explore the potential use of this compound in combination with other anti-cancer agents to enhance its effectiveness. In addition, further studies are needed to determine the mechanism of action of this compound in the treatment of neurodegenerative diseases. Finally, the synthesis of analogs of this compound may lead to the discovery of more potent anti-cancer and neuroprotective agents.

Synthesis Methods

The synthesis method of 1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the condensation of 3-(2-chlorobenzyl)-1,3-dihydro-2H-indol-2-one with 3-methoxybenzoyl chloride in the presence of a base. The reaction is carried out in a solvent such as chloroform or dichloromethane at room temperature. The product is obtained in good yield and purity.

Scientific Research Applications

1-(2-chlorobenzyl)-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been used in scientific research as a potential anti-cancer agent. Studies have shown that this compound has the ability to induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase. In addition, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.